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Compound of Interest

Compound Name: Octol

Cat. No.: B13765986 Get Quote

This guide provides a detailed comparison of the sensitivity characteristics of Octol, a melt-

castable high explosive, with other prominent HMX-based formulations, particularly polymer-

bonded explosives (PBXs). The focus is on providing researchers, scientists, and drug

development professionals with objective data on impact, friction, and shock sensitivity,

supported by detailed experimental methodologies.

Octol is a high-explosive mixture composed of HMX (Cyclotetramethylene-tetranitramine) and

TNT (Trinitrotoluene).[1] It is valued in military applications, such as in shaped charges and

guided missile warheads, for its ability to reduce the required size and weight of an explosive

charge while maintaining high performance.[1] Common formulations include weight

proportions of 70/30 and 75/25 HMX to TNT.[1] In contrast, many other HMX-based explosives

are polymer-bonded explosives (PBXs), where HMX crystals are incorporated into a polymer

matrix. This structural difference significantly influences the sensitivity and handling

characteristics of the explosive.

Comparative Sensitivity Data
The sensitivity of an explosive to external stimuli such as impact, friction, and shock is a critical

factor for its safe handling, storage, and application.[2] The following table summarizes

available sensitivity data for Octol and other selected HMX-based explosives.
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Explosive
Formulation

Composition
Impact
Sensitivity
(H₅₀, cm)

Friction
Sensitivity (N)

Shock
Sensitivity
(kbar)

Octol (70/30)
70% HMX, 30%

TNT
Not Available Not Available 16.0[3]

Octol (60/40)
60% HMX, 40%

TNT
Not Available Not Available 14.5[3]

HMX (Pure) ~98% HMX ~26-32* 120[4] Not Available

PBX 9501

95% HMX, 2.5%

Estane, 2.5%

BDNPA-F

40 ± 1[5] Not Available Not Available

LX-04-1
95% HMX, 5%

Viton
41[5] Not Available Not Available

PBX 9404
94% HMX, 3%

NC, 3% CEF
34[5] Not Available Not Available

PBX 9011
90% HMX, 10%

Estane
44[5] Not Available Not Available

Note: Impact sensitivity for pure HMX can vary significantly with particle size and morphology.

Smaller, spherical particles tend to be less sensitive.[6][7]

From the available data, Octol 60/40 is slightly more sensitive to shock than the 70/30

formulation.[3] When comparing HMX-based PBXs, PBX 9404 shows the highest impact

sensitivity (lower H₅₀ value), while PBX 9011 appears the least sensitive to impact among the

listed PBXs.[5]

Experimental Protocols
The characterization of an explosive's sensitivity is determined through a series of standardized

tests.[2] These protocols are designed to quantify the material's reaction to specific types of

stimuli.
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Impact Sensitivity Testing
Impact sensitivity is typically determined using a drop-weight impact tester.[8][9]

Principle: This test measures the energy required to initiate a reaction in an explosive sample

upon impact. Sensitivity is expressed as the drop height from which a standard weight must

fall to cause a reaction in 50% of trials (H₅₀).[10][11]

Apparatus: A common apparatus is the ERL Type 12 Drop Hammer, which consists of a

guided weight, an anvil to hold the sample, and a striker.[8]

Methodology (Bruceton "Up-and-Down" Technique):

A small, measured amount of the explosive material is placed on the anvil.

A standard weight (e.g., 2 kg) is dropped from a predetermined height onto the sample.[9]

The outcome is recorded as either a "go" (reaction, indicated by sound, flash, or smoke) or

a "no-go" (no reaction).[7]

If a "go" occurs, the drop height for the next trial is decreased by a set increment. If a "no-

go" occurs, the height is increased.

This process is repeated for a statistically significant number of trials (typically 20-50).

The H₅₀ value and standard deviation are then calculated from the series of results.[9]

Friction Sensitivity Testing
Friction sensitivity tests evaluate an explosive's response to frictional and shear forces.

Principle: The test determines the load or pressure under which an explosive material will

react when subjected to friction.[11]

Apparatus: The BAM (Bundesanstalt für Materialforschung und -prüfung) friction tester is a

standard instrument. It consists of a fixed porcelain plate and a weighted porcelain pin that

moves back and forth over the sample.
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Methodology:

A small amount of the explosive is placed on the porcelain plate.

The porcelain pin is lowered onto the sample, and a specific load is applied via a weighted

lever.

The plate is moved, causing the pin to rub against the sample.

Trials are conducted at various loads to determine the lowest load at which a reaction

(e.g., crackling, smoke, or explosion) occurs in at least one out of six trials. The result is

often reported in Newtons (N).[4]

Shock Sensitivity Testing
Shock sensitivity measures the propensity of an explosive to detonate when subjected to a

shock wave.

Principle: This test determines the minimum shock pressure required to initiate a sustained

detonation in the explosive material. A lower pressure indicates higher sensitivity.

Apparatus: The Large-Scale Gap Test (LSGT) is a common method. It uses a standard

donor charge, a variable gap material (attenuator), and the acceptor charge (the explosive

being tested).

Methodology:

A donor charge of a known explosive is detonated, creating a shock wave.

The shock wave travels through an inert barrier material (the "gap"), such as polymethyl

methacrylate (PMMA) cards, which attenuates its pressure.

The attenuated shock wave then impacts the acceptor charge.

By varying the thickness of the gap, the pressure of the shock wave entering the acceptor

can be precisely controlled.
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The test is repeated with different gap thicknesses to find the 50% point, where detonation

of the acceptor occurs in half of the trials.

This 50% point is then correlated to a specific shock pressure, typically reported in

kilobars (kbar).[3]

Visualization of Testing Workflow
The following diagram illustrates a generalized workflow for the sensitivity characterization of

energetic materials.
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Generalized workflow for explosive sensitivity characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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